Cas no 2228868-58-2 (5-(5-cyanothiophen-2-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(5-cyanothiophen-2-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2228868-58-2
• MF: C₉H₄N₂O₃S
• MW: 220.204660415649
• CID: 6536506
• PubChem ID: 165882333
• Update Time: 2025-07-21

5-(5-cyanothiophen-2-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-cyanothiophen-2-yl)-1,2-oxazole-3-carboxylic acid
• EN300-1748632
• 2228868-58-2

• Inchi： 1S/C9H4N2O3S/c10-4-5-1-2-8(15-5)7-3-6(9(12)13)11-14-7/h1-3H,(H,12,13)
• InChI Key： VCGMUOPJXUVNMW-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C1=CC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 219.99426317g/mol
• Monoisotopic Mass: 219.99426317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 115Ų

Additional information on 5-(5-cyanothiophen-2-yl)-1,2-oxazole-3-carboxylic acid

Introduction to 5-(5-cyanothiophen-2-yl)-1,2-oxazole-3-carboxylic Acid (CAS No. 2228868-58-2)

5-(5-cyanothiophen-2-yl)-1,2-oxazole-3-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2228868-58-2, has garnered attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of this compound incorporates a thiophene ring substituted with a cyano group and an oxazole moiety, which contributes to its distinct reactivity and biological activity.

The synthesis of 5-(5-cyanothiophen-2-yl)-1,2-oxazole-3-carboxylic acid involves a series of well-defined chemical reactions that highlight the importance of precision and control in organic synthesis. The process typically begins with the functionalization of the thiophene ring, followed by the introduction of the cyano group and the oxazole ring system. These steps require careful selection of reagents and catalysts to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient and sustainable routes to this compound, aligning with the growing emphasis on green chemistry principles.

One of the most compelling aspects of 5-(5-cyanothiophen-2-yl)-1,2-oxazole-3-carboxylic acid is its potential as a building block for more complex pharmaceutical molecules. The presence of both electron-withdrawing and electron-donating groups in its structure makes it a versatile intermediate for further chemical modifications. Researchers have explored various derivatives of this compound, demonstrating its utility in creating novel therapeutic agents. For instance, modifications to the cyano group or the oxazole ring have led to compounds with enhanced biological activity, making them promising candidates for further investigation.

In recent years, there has been increasing interest in exploring the pharmacological properties of heterocyclic compounds like 5-(5-cyanothiophen-2-yl)-1,2-oxazole-3-carboxylic acid. Studies have indicated that this compound exhibits interesting interactions with biological targets, suggesting potential applications in treating various diseases. For example, preliminary research has shown that derivatives of this compound may have antimicrobial and anti-inflammatory properties. These findings have spurred further research into developing new drugs based on similar molecular frameworks.

The role of computational chemistry in understanding the behavior of 5-(5-cyanothiophen-2-yl)-1,2-oxazole-3-carboxylic acid cannot be overstated. Advanced computational methods allow researchers to predict the structure-property relationships of this compound, aiding in the design of more effective synthetic strategies. Additionally, computer simulations help in understanding how this compound interacts with biological targets at the molecular level. This information is crucial for optimizing drug design and improving therapeutic outcomes.

The future prospects for 5-(5-cyanothiophen-2-yl)-1,2-oxazole-3-carboxylic acid are promising, given its unique structural features and potential applications. As research continues to uncover new insights into its properties and reactivity, it is likely that this compound will play an increasingly important role in pharmaceutical development. The integration of innovative synthetic techniques with cutting-edge computational methods will further enhance our ability to harness its potential for creating novel therapeutic agents.

In conclusion, 5-(5-cyanothiophen-2-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 2228868-58-2) is a remarkable compound with significant implications in pharmaceutical chemistry. Its synthesis, derivatives, and potential applications underscore its importance as a valuable intermediate in drug development. As research progresses, this compound is expected to contribute to advancements in medicine and synthetic chemistry.